Cas no 917749-31-6 (5-Ethyl-6-methyl-2-m-tolyl-thieno[2,3-d]pyrimidine-4-thiol)

• Product Name: 5-Ethyl-6-methyl-2-m-tolyl-thieno[2,3-d]pyrimidine-4-thiol
• CAS No: 917749-31-6
• MF: C₁₆H₁₆N₂S₂
• MW: 300.441640853882
• CID: 3082433
• PubChem ID: 18524168
• Update Time: 2025-10-05

5-Ethyl-6-methyl-2-m-tolyl-thieno[2,3-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-6-methyl-2-m-tolyl-thieno[2,3-d]pyrimidine-4-thiol
• 917749-31-6
• AKOS000675059
• 5-Ethyl-6-methyl-2-(m-tolyl)thieno[2,3-d]pyrimidine-4-thiol

• MDL： MFCD08898764
• Inchi： 1S/C16H16N2S2/c1-4-12-10(3)20-16-13(12)15(19)17-14(18-16)11-7-5-6-9(2)8-11/h5-8H,4H2,1-3H3,(H,17,18,19)
• InChI Key： AQAFLMYAXWFQKM-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(C3C=CC=C(C)C=3)=N2)=S)C(=C1C)CC

Computed Properties

• Exact Mass: 300.07549087Da
• Monoisotopic Mass: 300.07549087Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines